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Compound of Interest

Compound Name: Pbrm1-BD2-IN-7

Cat. No.: B15139792 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and operational

integrity. This guide provides essential information and step-by-step procedures for the safe

disposal of Pbrm1-BD2-IN-7, a selective and cell-active polybromo-1 (PBRM1) bromodomain

inhibitor.

Important Notice: A specific Safety Data Sheet (SDS) for Pbrm1-BD2-IN-7 was not located.

The following procedures are based on the SDS for the closely related compound, PBRM1-

BD2-IN-5, also supplied by MedChemExpress. It is assumed that the handling and disposal

requirements are similar due to their structural and functional relationship. However, it is

imperative to consult with your institution's environmental health and safety (EHS) office for

specific guidance and to ensure compliance with all local, state, and federal regulations.

Compound Data Overview
For ease of reference, the following table summarizes key quantitative data for PBRM1-BD2-
IN-7 and the related compound PBRM1-BD2-IN-5.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15139792?utm_src=pdf-interest
https://www.benchchem.com/product/b15139792?utm_src=pdf-body
https://www.benchchem.com/product/b15139792?utm_src=pdf-body
https://www.benchchem.com/product/b15139792?utm_src=pdf-body
https://www.benchchem.com/product/b15139792?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property PBRM1-BD2-IN-7 PBRM1-BD2-IN-5

CAS Number 2819989-68-7[1] 2819989-61-0[2]

Molecular Formula C16H15ClN2O[1] C15H13ClN2O[2]

Molecular Weight 286.76 g/mol [1] 272.73 g/mol

IC50 (PBRM1-BD2) 0.29 μM 0.26 μM

Purity (by HPLC) >98% 99.75%

Recommended Storage (Solid) -20°C (Long Term) -20°C for 3 years

Recommended Storage (In

Solvent)
Not specified

-80°C for 6 months, -20°C for 1

month

Solubility DMSO DMSO

Experimental Protocols: Disposal Procedures
The following step-by-step disposal protocol is adapted from the safety data sheet for PBRM1-

BD2-IN-5. These procedures should be performed in a designated and properly ventilated area

while wearing appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE) Requirements:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: Laboratory coat.

Step-by-Step Disposal of Unused Solid Material:

Consult Local Regulations: Before initiating any disposal procedures, confirm the appropriate

waste stream with your institution's EHS office.

Package for Disposal:

Ensure the original container is securely sealed.
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If repackaging is necessary, use a clearly labeled, compatible container.

The label should include the full chemical name ("Pbrm1-BD2-IN-7"), CAS number

(2819989-68-7), and any relevant hazard information.

Waste Collection: Transfer the sealed container to your laboratory's designated chemical

waste collection area.

Step-by-Step Disposal of Solutions (e.g., in DMSO):

Avoid Drain Disposal: Do not dispose of solutions containing Pbrm1-BD2-IN-7 down the

drain or in regular trash.

Absorb Liquid Waste:

For small spills or residual solutions, absorb the liquid using a non-reactive, absorbent

material such as diatomite or universal binders.

Contain Contaminated Materials:

Place the absorbent material and any other contaminated items (e.g., pipette tips, paper

towels) into a sealable, labeled waste container.

The label should clearly indicate "Hazardous Waste" and list the chemical constituents

(e.g., "Pbrm1-BD2-IN-7 in DMSO").

Decontaminate Surfaces:

Clean any contaminated surfaces or equipment by scrubbing with alcohol.

Dispose of the cleaning materials as hazardous waste.

Waste Collection: Transfer the sealed hazardous waste container to your laboratory's

designated chemical waste collection area for pickup and disposal by trained personnel.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Pbrm1-BD2-IN-7 in both solid and solution forms.

Disposal Workflow for Pbrm1-BD2-IN-7

Start: Unused Pbrm1-BD2-IN-7

Solid Waste Disposal

Liquid Waste Disposal

Final Step

Identify form of
Pbrm1-BD2-IN-7 waste

Unused Solid Compound

Solid

Compound in Solution
(e.g., DMSO)

Liquid/
Solution

Securely seal and label
container for disposal.

Transfer to designated
chemical waste area.

Professional Disposal
by EHS

Absorb solution with
inert material (e.g., diatomite).

Place absorbed waste in a
sealed, labeled container.

Decontaminate surfaces
with alcohol.

Transfer to designated
chemical waste area.
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Click to download full resolution via product page

Caption: Disposal workflow for Pbrm1-BD2-IN-7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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